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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154

Essential Safety and Handling Guide for 2-
(Hexyloxy)ethanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-(Hexyloxy)ethanol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical Overview: 2-(Hexyloxy)ethanol, also known as Hexyl Cellosolve, is a colorless liquid
used as a high-boiling solvent and chemical intermediate.[1][2] It is classified as hazardous and
requires careful handling to mitigate risks.[3][4]

Hazard Identification and Classification

2-(Hexyloxy)ethanol poses several health risks. It is harmful if swallowed and can be toxic
upon contact with the skin.[4][5] The substance is corrosive and can cause severe skin burns
and serious eye damage.[2][4] It may also cause damage to the respiratory system.[4]
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
Acute Toxicity, Oral GHSO07: Exclamation H302: Harmful if
Danger

(Category 4)

mark

swallowed[4]

Acute Toxicity, Dermal

(Category 3)

GHSO06: Skull and

crossbones

H311: Toxic in contact
with skin[4]

Skin Corrosion
(Category 1B)

GHSO05: Corrosive

H314: Causes severe
skin burns and eye

damage[4]

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage

Specific Target Organ
Toxicity — Single
Exposure (Category 2,

Respiratory system)

GHSO08: Health

hazard

H371: May cause
damage to organs
(Respiratory system)

[4]

Physical and Chemical Properties
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Property Value

CAS Number 112-25-4[3]
Molecular Formula CsH1s02[4]
Molecular Weight 146.23 g/mol [2]
Appearance Colorless liquid[3]
Boiling Point 208 °C / 406.4 °F[3]
Melting Point -42 °C [ -43.6 °F[3]
Flash Point 94 °C/201.2 °F[3]
Specific Gravity 0.888 g/cm?3[3]
Vapor Pressure 23 hPa @ 20 °C[3]
Oral LD50 (Rat) 738 mg/kg[5][6]
Dermal LD50 721 mg/kgl[6]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory when handling 2-
(Hexyloxy)ethanol.

Engineering Controls and Work Area Preparation

o Ventilation: Always handle 2-(Hexyloxy)ethanol in a properly functioning chemical fume
hood.[3] Local exhaust ventilation should be used to minimize the generation of vapors or
mists.[7]

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible
and their locations are clearly marked.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent skin and eye contact, and inhalation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://en.wikipedia.org/wiki/2-Hexoxyethanol
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-hexyloxy-ethanol.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%28hexyloxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%28hexyloxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/TW/zh_TW/sds/D0501_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.tcichemicals.com/TW/zh_TW/sds/D0501_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification

Impervious gloves (e.g., nitrile rubber,
Hand Protection neoprene) are mandatory. Inspect gloves for

integrity before each use.[4]

Wear safety goggles that meet OSHA's 29 CFR
) 1910.133 or European Standard EN166
Eye and Face Protection ] S )
regulations. A face shield is required when there

is a splash hazard.[3][4]

Wear impervious protective clothing, such as a
Skin and Body Protection lab coat, and protective boots if necessary, to

prevent skin contact.[4]

If exposure limits are exceeded or if irritation is
Respiratory Protection experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3]

Chemical Handling Procedure

» Don PPE: Before handling, put on all required personal protective equipment.
o Container Inspection: Visually inspect the chemical container for any damage or leaks.

» Dispensing: Carefully dispense the required amount of 2-(Hexyloxy)ethanol inside the
chemical fume hood. Avoid splashing.

o Container Sealing: Tightly close the container immediately after use.[8]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[3][8] Do not eat, drink, or smoke in the work area.[5]

Storage

» Store 2-(Hexyloxy)ethanol in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4]
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» Keep containers tightly closed and store in a locked-up area accessible only to authorized
personnel.[4][5]

Emergency and First Aid Procedures

Immediate response is crucial in case of exposure.

Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
Inhalation rest in a position comfortable for breathing.

Immediate medical attention is required.[3][4]

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water for at least 15

Skin Contact ] ) ] ] ]
minutes. Seek immediate medical attention.[3]

[4]

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to
Eye Contact ) o )

do so. Continue rinsing for at least 15 minutes.

Immediate medical attention is required.[3][4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . o ]
unconscious person. Call a physician or poison

control center immediately.[3][4]

Disposal Plan

All waste containing 2-(Hexyloxy)ethanol must be treated as hazardous waste.

o Waste Collection: Collect all 2-(Hexyloxy)ethanol waste, including contaminated materials
like gloves and absorbent pads, in a designated, properly labeled, and sealed hazardous
waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name "2-(Hexyloxy)ethanol".
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+ Storage of Waste: Store the hazardous waste container in a designated, secure area, away
from general laboratory traffic.

¢ Disposal: Dispose of the contents and the container through an approved waste disposal
plant.[3] Adhere to all federal, state, and local environmental regulations.[4] It may be
possible to incinerate the waste in a chemical incinerator equipped with an afterburner and
scrubber.[4]

Workflow Diagrams

Caption: Workflow for the safe handling of 2-(Hexyloxy)ethanol.

Exposure Event

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to Fresh Air Rinse with Water (15 min) Rinse with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Hexoxyethanol - Hazardous Agents | Haz-Map [haz-map.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB22385&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0343_EU_6N.pdf
https://www.benchchem.com/product/b090154?utm_src=pdf-body
https://www.benchchem.com/product/b090154?utm_src=pdf-body-img
https://www.benchchem.com/product/b090154?utm_src=pdf-custom-synthesis
https://haz-map.com/Agents/3112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2
3
4
e 5.
6
7
8

. 2-Hexoxyethanol - Wikipedia [en.wikipedia.org]
. fishersci.com [fishersci.com]

. tcichemicals.com [tcichemicals.com]

chemicalbook.com [chemicalbook.com]

. industrialchemicals.gov.au [industrialchemicals.gov.au]
. tcichemicals.com [tcichemicals.com]

. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Hexyloxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090154#personal-protective-equipment-for-handling-
2-hexyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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